Cas no 630067-21-9 (4,7-Dichloroquinoline-3-carboxylic acid)

• Product Name: 4,7-Dichloroquinoline-3-carboxylic acid
• CAS No: 630067-21-9
• MF: C₁₀H₅Cl₂NO₂
• MW: 242.058200597763
• CID: 1024030
• PubChem ID: 3446519
• Update Time: 2025-10-30

4,7-Dichloroquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,7-Dichloroquinoline-3-carboxylic acid
• 4,7-dichloro-3-Quinolinecarboxylic acid
• 4,7-dichloro-quinoline-3-carboxylic acid
• AC1MQ5W7
• ACT10426
• AK101836
• ANW-62627
• CTK8B9507
• SureCN1178728
• 4,7-Dichloroquinoline-3-carboxylicacid
• DTXSID50392548
• SB69918
• MLBIOMJMHCNLEL-UHFFFAOYSA-N
• AKOS002664604
• 630067-21-9
• A904941
• D86721
• DA-19497
• SCHEMBL1178728

• MDL： MFCD06255124
• Inchi： 1S/C10H5Cl2NO2/c11-5-1-2-6-8(3-5)13-4-7(9(6)12)10(14)15/h1-4H,(H,14,15)
• InChI Key： MLBIOMJMHCNLEL-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)O)=CN=C2C=C(C=CC2=1)Cl

Computed Properties

• Exact Mass: 240.9697338g/mol
• Monoisotopic Mass: 240.9697338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 50.2Ų

4,7-Dichloroquinoline-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Additional information on 4,7-Dichloroquinoline-3-carboxylic acid

Recent Advances in the Study of 4,7-Dichloroquinoline-3-carboxylic acid (CAS: 630067-21-9)

The compound 4,7-Dichloroquinoline-3-carboxylic acid (CAS: 630067-21-9) has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. As a key intermediate, it plays a crucial role in the synthesis of various biologically active molecules, particularly those targeting infectious diseases and cancer. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications.

Recent studies have highlighted the importance of 4,7-Dichloroquinoline-3-carboxylic acid in the development of novel antimalarial agents. Researchers have successfully utilized this compound as a building block for the synthesis of quinoline derivatives, which exhibit potent activity against Plasmodium falciparum. The structural flexibility of 4,7-Dichloroquinoline-3-carboxylic acid allows for the introduction of various functional groups, enabling the optimization of pharmacokinetic properties and target specificity.

In addition to its antimalarial potential, 4,7-Dichloroquinoline-3-carboxylic acid has been investigated for its role in cancer therapy. A 2023 study demonstrated that derivatives of this compound exhibit promising inhibitory effects on specific kinase enzymes involved in tumor growth and metastasis. The study utilized computational modeling and in vitro assays to identify the most potent derivatives, paving the way for further preclinical evaluation.

The synthesis of 4,7-Dichloroquinoline-3-carboxylic acid has also seen advancements, with recent reports emphasizing greener and more efficient methodologies. For instance, a 2022 publication described a one-pot synthesis approach that reduces the use of hazardous reagents and improves overall yield. Such innovations are critical for scaling up production while minimizing environmental impact.

Despite these promising developments, challenges remain in the clinical translation of 4,7-Dichloroquinoline-3-carboxylic acid derivatives. Issues such as bioavailability, toxicity, and resistance mechanisms need to be addressed through comprehensive structure-activity relationship (SAR) studies. Future research should focus on optimizing these compounds for better therapeutic outcomes and reduced side effects.

In conclusion, 4,7-Dichloroquinoline-3-carboxylic acid (CAS: 630067-21-9) continues to be a valuable scaffold in drug discovery. Its diverse applications in antimalarial and anticancer research underscore its potential as a cornerstone for developing next-generation therapeutics. Ongoing studies are expected to further elucidate its mechanisms of action and expand its utility in treating other diseases.